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Compound of Interest

Compound Name: Monononyl! phthalate-d4
Cat. No.: B15555467
Get Quote

This technical guide provides a comprehensive overview of the safety data for Monononyl
Phthalate-d4, tailored for researchers, scientists, and drug development professionals. Due to
the limited availability of a specific Safety Data Sheet (SDS) for the deuterated form, this guide
incorporates data from its non-deuterated analogue, dinonyl phthalate, and other related high-
molecular-weight phthalates to provide a thorough safety profile. Monononyl Phthalate-d4 is
primarily utilized as an internal standard in analytical chemistry, particularly in mass
spectrometry-based methods for the quantification of its non-deuterated counterpart.

Physicochemical Properties

A clear understanding of the physical and chemical properties of Monononyl Phthalate-d4 is
fundamental for its safe handling and use in a laboratory setting. The following table
summarizes the key physicochemical data available for this compound.
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Property Value Source(s)
Chemical Formula C17H20D404 [1]
Molecular Weight 296.39 g/mol [1]
CAS Number 2514564-42-0 2]
Appearance White to off-white solid
Melting Point 42 - 44°C
Solubility Slightly soluble in chloroform,

DMSO, and methanol
Storage Temperature Refrigerator (2-8 °C)

Toxicological Data

Direct toxicological studies on Monononyl Phthalate-d4 are not readily available, as is
common for deuterated standards. The toxicological profile is therefore based on data from its
non-deuterated analogue, dinonyl phthalate. The primary route of exposure to dinonyl phthalate
is through the hydrolysis of the parent compound, diisononyl phthalate (DINP). High-molecular-
weight phthalates are generally characterized by low acute toxicity.
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Parameter Value Species Test Source(s)

In a single dose

acute oral toxicity

26 g/kg (for test, dinonyl
Acute Oral LDso dinonyl Rat phthalate [3]
phthalate) demonstrated a
low order of
toxicity.
The No-
Observed-

Adverse-Effect-
Level (NOAEL)
NOAEL 15 mg/kg bw/day  for Di-isononyl ]
(for DINP) phthalate (DINP)
was identified
based on
changes in the

liver.

For Di-n-butyl
phthalate (DBP),
a Lowest-
Observed-
Adverse-Effect-
Level (LOAEL)
52 mg/kg bw/day o
LOAEL was used in risk [4]
(for DBP)
assessments.
This value is
provided for
context on
related

phthalates.

Experimental Protocols
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Monononyl Phthalate-d4 is principally used as an internal standard in analytical
methodologies, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for
the precise quantification of monononyl phthalate in biological and environmental samples. The
following is a generalized experimental protocol for its use.

Objective: To quantify the concentration of monononyl phthalate in a given sample using
Monononyl Phthalate-d4 as an internal standard.

Materials:

o Monononyl Phthalate-d4 stock solution (e.g., 1 mg/mL in methanol)
o Calibration standards of non-deuterated monononyl phthalate

e Sample matrix (e.g., urine, plasma)

e LC-MS/MS system with a suitable C18 column

e Solvents for mobile phase (e.g., acetonitrile, water with formic acid)
e Solid-phase extraction (SPE) cartridges for sample clean-up
Procedure:

o Preparation of Working Solutions:

o Prepare a series of calibration standards by spiking known concentrations of non-
deuterated monononyl phthalate into a blank sample matrix.

o Prepare a working internal standard solution of Monononyl Phthalate-d4 at a fixed
concentration (e.g., 100 ng/mL) by diluting the stock solution.

e Sample Preparation:

o To a known volume of the sample and each calibration standard, add a fixed volume of the
Monononyl Phthalate-d4 internal standard working solution.
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o Perform sample clean-up and concentration using solid-phase extraction (SPE). This step
helps to remove interfering matrix components.

o Elute the analytes from the SPE cartridge and evaporate the eluent to dryness under a
gentle stream of nitrogen.

o Reconstitute the residue in a small volume of the initial mobile phase.

e LC-MS/MS Analysis:
o Inject the reconstituted samples onto the LC-MS/MS system.
o Separate the analytes using a suitable gradient elution program.

o Detect and quantify the parent and product ions for both monononyl phthalate and
Monononyl Phthalate-d4 using Multiple Reaction Monitoring (MRM) mode.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the calibration standards.

o Determine the concentration of monononyl phthalate in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Sample & Standard Preparation

Monononyl Phthalate-d4 | Add fixed amount
(Internal Standard)

Calibration Standards

Spike —

Biological Sample

Extraction & Clean-up Analysis

——{ Evaporation }—> ——{ LC-MS/MS Analysis }—>

Solid-Phase Extraction (SPE) Reconstitution Data Processing & Quantification
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General workflow for sample analysis using an internal standard.

Metabolic Pathway of Dinonyl Phthalate

High-molecular-weight phthalates such as diisononyl phthalate (DINP) and di-n-nonyl phthalate
undergo a multi-step metabolic process in the body.[5] The initial and critical step is the
hydrolysis of the diester to its corresponding monoester, monononyl phthalate. This primary
metabolite can then undergo further oxidative metabolism, leading to the formation of more
polar compounds that are more readily excreted.

The metabolic pathway generally involves:

e Phase | Metabolism (Hydrolysis): Esterases in the gut and other tissues hydrolyze one of the
ester bonds of the parent phthalate diester to form the monoester, Monononyl Phthalate.

e Phase | Metabolism (Oxidation): The alkyl chain of the monoester can then be further
metabolized through oxidation and hydroxylation, creating a variety of oxidized metabolites.

[5]

o Phase Il Metabolism (Conjugation): The monoester and its oxidized metabolites can be
conjugated with glucuronic acid to form glucuronide conjugates, which increases their water
solubility and facilitates their elimination from the body, primarily in the urine.[5]
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Simplified metabolic pathway of Di-n-nonyl Phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Monononyl Phthalate-d4: A Technical Safety Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555467/docs#monononyl-phthalate-d4-a-
technical-safety-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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